Chembl4458274

• IUPAC Name: N-[2-(2-methoxyphenyl)-4,10-dihydropyrazolo[5,1-c][1,4]benzoxazepin-7-yl]acetamide
• InChI: InChI=1S/C20H19N3O3/c1-13(24)21-15-8-7-14-11-23-16(12-26-20(14)9-15)10-18(22-23)17-5-3-4-6-19(17)25-2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key: IFOIINXSFCQLOV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(CN3C(=CC(=N3)C4=CC=CC=C4OC)CO2)C=C1
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

LDC7559 is a small molecule compound known for its potent inhibition of gasdermin D (GSDMD), a key protein involved in the process of pyroptosis, a form of programmed cell death associated with inflammation . This compound has gained attention for its potential therapeutic applications in reducing inflammation and tissue damage.

Scientific Research Applications

LDC7559 has a wide range of scientific research applications:

Chemistry: It is used as a tool compound to study the inhibition of gasdermin D and its effects on pyroptosis.

Biology: Researchers use LDC7559 to investigate the role of gasdermin D in various biological processes, including inflammation and cell death.

Medicine: LDC7559 has potential therapeutic applications in treating conditions associated with excessive inflammation, such as traumatic brain injury and acute respiratory distress syndrome.

Industry: The compound could be used in the development of new anti-inflammatory drugs and treatments for diseases involving pyroptosis.

Mechanism of Action

LDC7559 exerts its effects by inhibiting gasdermin D, a protein that plays a crucial role in the process of pyroptosis . Gasdermin D is cleaved by inflammatory caspases, releasing its N-terminal domain, which then forms pores in the cell membrane, leading to cell death and the release of inflammatory cytokines . By inhibiting gasdermin D, LDC7559 prevents the formation of these pores, thereby reducing cell death and inflammation .

Safety and Hazards

This information can be found in the compound’s Material Safety Data Sheet (MSDS). It includes information on the compound’s toxicity, flammability, reactivity, and precautions for safe handling and storage.

Future Directions

This involves predicting or discussing potential future research directions or applications of the compound.

Preparation Methods

The synthesis of LDC7559 involves several steps, starting with the preparation of the core structure, followed by functional group modifications. The compound is typically synthesized in a laboratory setting using standard organic synthesis techniques. The exact synthetic route and reaction conditions are proprietary and not publicly disclosed in detail . Industrial production methods would likely involve scaling up these laboratory procedures while ensuring consistency and purity of the final product.

Chemical Reactions Analysis

LDC7559 primarily undergoes reactions typical of small organic molecules, including:

Oxidation and Reduction: These reactions can modify the functional groups on the molecule, potentially altering its activity.

Substitution: This involves replacing one functional group with another, which can be used to create analogs of LDC7559 with different properties.

Hydrolysis: This reaction can break down the compound into smaller fragments, which can be useful for studying its structure and activity.

Common reagents and conditions used in these reactions include various oxidizing and reducing agents, acids, bases, and solvents like dimethyl sulfoxide (DMSO) . The major products formed from these reactions depend on the specific conditions and reagents used.

Comparison with Similar Compounds

LDC7559 is unique in its specific inhibition of gasdermin D. Similar compounds include:

NA-11: A more potent analog of LDC7559 that also inhibits gasdermin D and has similar anti-inflammatory effects.

Disulfiram: A drug used to treat alcohol addiction that can also inhibit gasdermin D-mediated pyroptosis.

Compared to these compounds, LDC7559 is notable for its selectivity and effectiveness in reducing inflammation without compromising basal reactive oxygen species production .